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Compound of Interest

Compound Name: 3,4-Diethyl-2-methylhexane
CAS No.: 61868-68-6
Cat. No.: B14566650
Get Quote
. J

CAS Number: 61868-68-6

This technical guide provides a comprehensive overview of 3,4-Diethyl-2-methylhexane,
intended for researchers, scientists, and professionals in drug development. Due to the limited
availability of data specific to this molecule, this guide also incorporates general methodologies
for the synthesis and analysis of structurally similar branched alkanes.

Physicochemical Properties

3,4-Diethyl-2-methylhexane is a saturated hydrocarbon with the molecular formula C11H24.
[1][2] Below is a summary of its key physicochemical properties.
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Property Value Source

NIST WebBook][1],
Molecular Formula Cl1H24

PubChem|[2]
Molecular Weight 156.31 g/mol PubChem|[2]
IUPAC Name 3,4-diethyl-2-methylhexane PubChem|[2]

NIST WebBook][1],

CAS Registry Number 61868-68-6

PubChem[2]
Density 0.773 g/cm3 Stenutz[3]
Molar Volume 202.2 mL/mol Stenutz[3]
Refractive Index 1.433 Stenutz[3]
Molecular Refractive Power 52.58 mL/mol Stenutz[3]
LogP (calculated) 4.10480 ChemSrc[4]

Biological and Toxicological Data

As of the latest literature review, specific biological activity and toxicological data for 3,4-

Diethyl-2-methylhexane are not available in publicly accessible databases. Further research

is required to determine its pharmacological and toxicological profile.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3,4-Diethyl-2-

methylhexane are not explicitly described in the scientific literature. However, established

methods for the synthesis and analysis of similar branched alkanes can be adapted.

Synthesis: Corey-House Reaction (General Protocol)

The Corey-House synthesis is a versatile method for creating alkanes by coupling an alkyl

halide with a Gilman reagent (a lithium dialkylcuprate). This approach can be adapted for the

synthesis of 3,4-Diethyl-2-methylhexane.

Step 1: Preparation of sec-Butyllithium
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e Under an inert atmosphere (e.g., argon or nitrogen), add lithium metal to a flame-dried,
three-necked round-bottom flask containing anhydrous diethyl ether.

» Slowly add a solution of 2-chlorobutane in anhydrous diethyl ether to the lithium suspension.
e Maintain the reaction at a gentle reflux for 1 hour after the addition is complete.

» Allow the reaction to cool to room temperature. The concentration of the resulting sec-
butyllithium solution should be determined via titration.

Step 2: Preparation of Lithium di(sec-butyl)cuprate (Gilman Reagent)

 In a separate flame-dried, three-necked flask under an inert atmosphere, prepare a slurry of
copper(l) iodide in anhydrous diethyl ether.

e Cool the slurry to -78 °C using a dry ice/acetone bath.

o Slowly add the prepared sec-butyllithium solution to the copper(l) iodide slurry with vigorous
stirring.

Step 3: Coupling Reaction

» To the Gilman reagent at -78 °C, slowly add a solution of a suitable alkyl halide (e.g., 3-
bromopentane) in anhydrous diethyl ether.

» Allow the reaction to warm slowly to room temperature and stir for 2 hours.

e Quench the reaction by the slow addition of a saturated aqueous ammonium chloride
solution.

o Separate the organic layer and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the solution and remove the solvent by rotary evaporation.

Purification: Fractional Distillation
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Fractional distillation is the most effective method for purifying volatile organic compounds like

3,4-Diethyl-2-methylhexane from impurities with different boiling points.

Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column,
a condenser, a receiving flask, and a thermometer.

Place the crude product in the distillation flask with boiling chips.
Gently heat the flask to initiate distillation.

Collect the fraction that distills at the expected boiling point of 3,4-Diethyl-2-methylhexane.
Discard the initial lower-boiling fraction and the higher-boiling residue.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and purity assessment of volatile

compounds.

Sample Preparation: Prepare a dilute solution of the purified 3,4-Diethyl-2-methylhexane in a

volatile solvent such as hexane.

Typical GC-MS Conditions for Branched Alkanes:

Column: Non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pm).[5]
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]
Inlet Temperature: 250°C.[5]

Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp at
10°C/min to 200°C and hold for 5 minutes.[5]

MS Transfer Line Temperature: 280°C.[5]
lon Source Temperature: 230°C.[5]

lonization Mode: Electron lonization (El) at 70 eV.[5]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b14566650/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-diethyl-2-methylhexane
https://www.benchchem.com/product/b14566650/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-diethyl-2-methylhexane
https://www.benchchem.com/product/b14566650/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-diethyl-2-methylhexane
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Techniques_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14566650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

¢ Scan Range: m/z 40-300.[5]

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and analysis of 3,4-

Diethyl-2-methylhexane.

Synthesis via Corey-House Reaction
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Caption: Synthetic workflow for 3,4-Diethyl-2-methylhexane.
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Caption: Purification and analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-Diethyl-2-
methylhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14566650/docs#an-in-depth-technical-guide-to-3-4-
diethyl-2-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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